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Compound of Interest

Compound Name: X-GIcA
Cat. No.: B16338473
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
5-Bromo-4-chloro-3-indolyl-3-D-glucuronic acid, commonly known as X-GIcA. This
chromogenic substrate is widely utilized in molecular biology for the detection of the (3-
glucuronidase (GUS) enzyme. Adherence to proper safety protocols is essential when working
with this compound to ensure personnel safety and maintain experimental integrity.

Physicochemical and Toxicological Profile

Understanding the fundamental properties of X-GIcA is crucial for its safe handling. The
following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of X-GIcA
Cyclohexylammonium Salt
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Property Value Source

5-Bromo-4-chloro-3-indolyl-3-

D-glucuronide

Synonyms ]
cyclohexylammonium salt, X-
Glucuronide CHA salt

CAS Number 114162-64-0 [1][2]13]

Molecular Formula C14H13BrCINO7 - CeH13N

Molecular Weight 521.79 g/mol [11121[3]

Appearance White to off-white powder [3]
Soluble in Dimethylformamide

Solubility (DMF) and Dimethyl sulfoxide [1112]
(DMSO).

Storage Temperature -20°C

Table 2: Toxicological Data for X-GIcA

Test Species Route Value Guideline

LDso (Median OECD Test
Rat Oral 642 mg/kg o

Lethal Dose) Guideline 401

Note: While the LDso provides a measure of acute toxicity, the full toxicological profile of X-
GIcA has not been thoroughly investigated. Chronic exposure effects are largely unknown.
Therefore, it is imperative to treat this compound with caution and minimize exposure.

Hazard Identification and Personal Protective
Equipment (PPE)

X-GIcA powder is considered hazardous. The primary routes of exposure are inhalation of
dust, ingestion, and skin or eye contact.
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Table 3: Recommended Personal Protective Equipment

(PPE)

Protection Type Specification

Rationale

) Chemical safety goggles or a
Eye Protection _
face shield.

Prevents eye irritation or injury

from airborne powder.

] Compatible chemical-resistant
Hand Protection o
gloves (e.g., nitrile).

Avoids skin contact, which may

cause irritation.

NIOSH/MSHA or European
Respiratory Protection Standard EN 149 approved

respirator.

Essential when handling the
powder outside of a fume hood

to prevent inhalation.

_ Laboratory coat, long pants,
Body Protection
and closed-toe shoes.

Minimizes skin exposure to

spills.

Experimental Protocols and Handling Procedures

Strict adherence to established protocols is necessary to mitigate the risks associated with X-

GIcA powder.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling X-GIcA

powder from receipt to disposal.
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Preparation

Don Appropriate PPE

Prepare Work Area in Fume Hood

Handling

Retrieve X-GIcA from -20°C Storage

Allow to Equilibrate to Room Temperature

Weigh Required Amount in Fume Hood

Dissolve in DMF or DMSO

Cleanup and Disposal

Decontaminate Work Surfaces

Dispose of Waste in Accordance with Local Regulations

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of X-GIcA powder.
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Methodology for Acute Oral Toxicity Testing (OECD Test
Guideline 401)

The LDso value presented in Table 2 was determined based on the OECD Test Guideline 401.
Although this guideline has been largely replaced by alternative methods that reduce animal
use, its principles are foundational to acute toxicity testing. A summary of the methodology is as
follows:

o Test Animals: The study typically uses a rodent species, such as rats. Animals are young,
healthy adults of a single sex, or both sexes if significant differences in toxicity are
suspected.[4]

e Housing and Fasting: Animals are housed in a controlled environment with a specific
temperature (around 22°C) and humidity (30-70%). Food is withheld overnight before dosing.

[4]

o Dose Administration: The test substance is administered orally in graduated doses to several
groups of animals, with one dose level per group. Administration is typically done by gavage.

[4]

» Observation: Animals are observed for signs of toxicity and mortality for at least 14 days. The
time of death is recorded.[4]

o Data Analysis: The LDso is calculated statistically as the dose expected to cause death in
50% of the test animals.[4]

Disclaimer: This is a summary of the guideline. Researchers should consult the full, official
OECD guidelines for detailed experimental protocols.

Biochemical Interaction and Visualization

X-GIcA's primary utility lies in its enzymatic cleavage by [-glucuronidase, which results in a
colored precipitate.

Enzymatic Reaction of X-GIcA
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The B-glucuronidase enzyme hydrolyzes the -D-glucuronic acid residue from the X-GIcA
molecule. This cleavage releases an unstable intermediate that subsequently dimerizes and is
oxidized to form an insoluble blue precipitate.[5]

X-GlIcA (Substrate) B-glucuronidase (Enzyme) Hydrolysis Unstable Indoxyl Intermediate g Dimerization & Oxidation g INsoluble Blue Precipitate

Click to download full resolution via product page
Caption: The enzymatic cleavage of X-GIcA by [3-glucuronidase.
First Aid and Emergency Procedures
In the event of exposure, immediate and appropriate action is critical.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. If irritation persists, seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Wash out the mouth with water, provided the person is
conscious. Seek immediate medical attention.

Storage and Disposal

o Storage: Store X-GIcA powder in a tightly sealed container in a dry, well-ventilated area at
-20°C.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to be released into the environment.

This guide is intended to provide essential safety and handling information for X-GIcA powder.
It is not exhaustive, and researchers should always consult the most current Safety Data Sheet
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(SDS) for this product and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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